N-(4-methoxybenzo[d]thiazol-2-yl)-2-(phenylthio)acetamide

• IUPAC Name: N-(4-methoxy-1,3-benzothiazol-2-yl)-2-phenylsulfanylacetamide
• InChI: InChI=1S/C16H14N2O2S2/c1-20-12-8-5-9-13-15(12)18-16(22-13)17-14(19)10-21-11-6-3-2-4-7-11/h2-9H,10H2,1H3,(H,17,18,19)
• InChI Key: WMZRIBMPTRPUTM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)NC(=O)CSC3=CC=CC=C3
• Molecular Formula: C16H14N2O2S2
• Molecular Weight: 330.4 g/mol

Description

N-(4-methoxybenzo[d]thiazol-2-yl)-2-(phenylthio)acetamide, also known as MBTA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs. MBTA belongs to the class of thiazole-based compounds, which have been found to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

Scientific Research Applications

Antitumor and Anticancer Activity

• Synthesis and Antitumor Activity : Derivatives of benzothiazole, including compounds structurally related to N-(4-methoxybenzo[d]thiazol-2-yl)-2-(phenylthio)acetamide, have been synthesized and evaluated for their antitumor activity. These compounds have shown considerable anticancer activity against various cancer cell lines, highlighting the role of the benzothiazole structure as a pharmacophoric group in antitumor agents (Yurttaş, Tay, & Demirayak, 2015).
• Anticancer Evaluation of Thiazolidinones : Novel 4-thiazolidinones containing benzothiazole moiety have been screened for their antitumor activities, with some compounds demonstrating significant anticancer activity on various cancer cell lines, such as leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancers (Havrylyuk et al., 2010).

Antimicrobial and Antibacterial Activities

• Anti-Microbial Activities : Synthesized thiazole derivatives have been shown to possess significant anti-bacterial and anti-fungal activities. This includes novel thiazoles synthesized by incorporating a pyrazole moiety, which exhibited high anti-bacterial and anti-fungal activities against a range of pathogens (Saravanan et al., 2010).
• Antibacterial Evaluation : A series of N-phenylacetamide derivatives containing 4-arylthiazole moieties demonstrated promising antibacterial activities against various bacterial strains, offering insights into designing new antibacterial agents (Lu et al., 2020).

Antiparasitic and Antiviral Activities

• Antifungal Effects : The synthesis of heterocyclic compounds, including 2-arylthio-N-(2-methoxydibenzo[b,d]furan-3-yl)acetamide derivatives, focused on their antifungal effects against several fungi species, showing significant activity comparable to ketoconazole (Kaplancıklı et al., 2013).
• Antiviral Activities : Synthesis and evaluation of novel 2‐pyrazoline‐substituted 4‐thiazolidinones revealed selective inhibition of certain virus strains, indicating the potential for developing antiviral agents from thiazole derivatives (Havrylyuk et al., 2013).